Cas no 1805311-52-7 (2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide
• CAS No: 1805311-52-7
• MF: C₇H₈F₂N₂O₃S
• MW: 238.211827278137
• CID: 4846393
• Update Time: 2025-07-22

2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide

• Inchi： 1S/C7H8F2N2O3S/c1-14-6-4(15(10,12)13)2-3-11-5(6)7(8)9/h2-3,7H,1H3,(H2,10,12,13)
• InChI Key： VRBHJQHYPZJRAD-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C(F)F)C=1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 0
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide

Professional Introduction to 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide (CAS No. 1805311-52-7)

2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805311-52-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a difluoromethyl group and a methoxypyridine core, make it a valuable building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The difluoromethyl moiety is known to enhance the metabolic stability and binding affinity of drug candidates, while the pyridine-4-sulfonamide scaffold is frequently employed in the development of small-molecule inhibitors. These characteristics have positioned 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide as a compound of great interest for researchers seeking to develop next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on the development of drugs targeting inflammatory and immunological pathways. The sulfonamide functional group in 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide has been explored for its ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated its potential in inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that derivatives of this compound could serve as lead candidates for drugs aimed at treating chronic inflammatory diseases.

The incorporation of the methoxy group into the pyridine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. This modification allows for better absorption and distribution within the body, potentially improving therapeutic efficacy. Furthermore, the presence of both fluorine atoms in the difluoromethyl group contributes to electronic effects that can fine-tune the binding properties of drug molecules to their biological targets. This level of structural control is essential for optimizing drug interactions and minimizing side effects.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide. These tools enable researchers to predict the biological activity and pharmacokinetic properties of novel molecules with high accuracy before they are synthesized in the laboratory. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The synthesis of 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands specialized methodologies to ensure high yield and purity. Recent innovations in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks more efficiently than ever before. These advancements have not only improved the accessibility of this compound but also opened up new avenues for synthetic chemists.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide has shown promise in agrochemical research. The sulfonamide group is known to exhibit herbicidal and pesticidal properties, making it a valuable component in crop protection formulations. By modifying its structure, researchers can develop compounds that are more effective against specific pests while maintaining environmental safety.

The growing interest in green chemistry has also influenced the development strategies for compounds like 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide. Efforts are being made to optimize synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices not only benefit the environment but also make drug development processes more cost-effective and scalable.

Ongoing clinical trials are exploring the potential therapeutic applications of derivatives based on 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide. Preliminary results indicate that certain modifications to this scaffold can lead to compounds with enhanced efficacy against cancer and infectious diseases. The ability to fine-tune molecular properties through structural engineering remains a cornerstone of modern drug discovery.

The future prospects for 2-(Difluoromethyl)-3-methoxypyridine-4-sulfonamide are bright, driven by continued innovation in synthetic chemistry and an expanding understanding of biological targets. As research progresses, new applications for this compound are likely to emerge, further solidifying its role as a versatile intermediate in medicinal chemistry.